![molecular formula C39H34N4O8S2 B601322 Ceftibuten Related Impurity 8 CAS No. 174761-17-2](/img/no-structure.png)
Ceftibuten Related Impurity 8
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
In Silico ADMET Prediction
- ADME and Toxicity Prediction : Ceftibuten and its impurities have been studied for absorption, distribution, metabolism, excretion, and toxicity (ADMET) using in silico methods. Such studies are crucial for understanding drug stability and impurity control in pharmaceuticals (Han et al., 2019).
Antibacterial Activity and Spectrum
- Antimicrobial Activity : Ceftibuten has been evaluated for its antimicrobial activity against various bacterial species, which is relevant for developing new antibiotics and understanding resistance mechanisms (Jones & Barry, 1988).
Pharmacokinetic Studies
- Pharmacokinetics Analysis : Studies have been conducted on the pharmacokinetics of ceftibuten, such as its absorption process in humans, which is critical for determining the effectiveness and dosing of the drug (Takayoshi et al., 1990).
Impurity Control and Analysis
- Impurity Profiling : Research on impurity profiling, like the analysis of cephalosporin antibiotics including ceftibuten, plays a significant role in quality control during drug manufacturing (Ottosson et al., 2021).
Material Sciences and Solid-State Physics
- Impurity Diffusion in Materials : Research on impurity diffusion coefficients, calculated entirely from first principles, has applications in material sciences and helps in understanding the physical properties of materials (Mantina et al., 2009).
Application in Respiratory Tract Infections
- Respiratory Tract Penetration : Studies determining the penetration of ceftibuten into various respiratory tissues and fluids support its activity in treating respiratory tract infections (Krumpe et al., 1999).
Comparative Microbial Analysis
- Comparative Activity against Bacterial Enteropathogens : Ceftibuten's in vitro activity was compared with other agents against strains of enteric pathogens, crucial for developing effective treatments for enteric infections (Shawar et al., 1989).
Mechanism of Action
Target of Action
The primary target of Ceftibuten, which is a third-generation cephalosporin antibiotic, is the bacterial cell wall . It binds to essential target proteins of the bacterial cell wall . These proteins are crucial for maintaining the structure and integrity of the bacterial cell wall, thereby playing a vital role in bacterial survival.
Mode of Action
Ceftibuten exerts its bactericidal action by binding to these essential target proteins of the bacterial cell wall . This binding leads to the inhibition of cell-wall synthesis . As a result, the bacteria are unable to properly construct and repair their cell walls, leading to cell lysis and death .
Biochemical Pathways
The affected pathway is the bacterial cell wall synthesis pathway. By inhibiting this pathway, Ceftibuten prevents the formation of peptidoglycan, a critical component of the bacterial cell wall. This disruption can lead to downstream effects such as cell lysis and death .
Pharmacokinetics
It is capable of achieving high urine concentrations . .
Result of Action
The molecular and cellular effects of Ceftibuten’s action result in the inhibition of bacterial cell wall synthesis . This leads to bacterial cell lysis and death, thereby exerting its antibacterial effect .
Action Environment
The action, efficacy, and stability of Ceftibuten can be influenced by various environmental factors. For instance, the presence of β-lactamase in the bacterial environment can affect the action of β-lactam antibiotics like Ceftibuten . Ceftibuten is known to be highly stable to plasmid-mediated β-lactamase , which enhances its efficacy in such environments
Biochemical Analysis
Biochemical Properties
Ceftibuten, the parent compound, is known to interact with various enzymes and proteins, particularly those involved in bacterial cell wall synthesis
Cellular Effects
Ceftibuten, however, is known to have a significant impact on bacterial cells, leading to the inhibition of cell wall synthesis and ultimately cell death . It’s possible that Ceftibuten Related Impurity 8 may have similar effects, but this has yet to be confirmed through scientific research.
Molecular Mechanism
Ceftibuten, the parent compound, exerts its effects by binding to penicillin-binding proteins (PBPs), inhibiting the final transpeptide step of peptidoglycan synthesis in the bacterial cell wall
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway of Ceftibuten Related Impurity 8 involves the conversion of 7-aminocephalosporanic acid to the desired impurity through a series of chemical reactions.", "Starting Materials": [ "7-aminocephalosporanic acid", "Methyl iodide", "Sodium hydroxide", "Hydrochloric acid", "Sodium bicarbonate", "Ethyl acetate", "Methanol", "Water" ], "Reaction": [ "Step 1: Protection of the carboxylic acid group of 7-aminocephalosporanic acid with methyl iodide and sodium hydroxide to form methyl ester intermediate.", "Step 2: Hydrolysis of the methyl ester intermediate with hydrochloric acid to regenerate the carboxylic acid group.", "Step 3: Reaction of the carboxylic acid group with sodium bicarbonate and methyl iodide to form the methyl ester intermediate again.", "Step 4: Hydrolysis of the methyl ester intermediate with hydrochloric acid to regenerate the carboxylic acid group.", "Step 5: Reaction of the carboxylic acid group with ethyl acetate and sodium hydroxide to form the corresponding ethyl ester intermediate.", "Step 6: Hydrolysis of the ethyl ester intermediate with hydrochloric acid to regenerate the carboxylic acid group.", "Step 7: Reaction of the carboxylic acid group with methanol and sodium hydroxide to form the corresponding methyl ester intermediate.", "Step 8: Hydrolysis of the methyl ester intermediate with hydrochloric acid to regenerate the carboxylic acid group and form Ceftibuten Related Impurity 8." ] } | |
CAS No. |
174761-17-2 |
Molecular Formula |
C39H34N4O8S2 |
Molecular Weight |
750.86 |
Purity |
> 95% |
quantity |
Milligrams-Grams |
Synonyms |
5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-[[(2Z)-5-[(3-methyl-2-buten-1-yl)oxy]-1,5-dioxo-2-[2-[[(phenylmethoxy)carbonyl]amino]-4-thiazolyl]-2-penten-1-yl]amino]-8-oxo-, diphenylmethyl ester, (6R,7R) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.